New opportunities for agricultural digestate valorization: current situation and perspectives
Energy & Environmental Science Pub Date: 2015-06-30 DOI: 10.1039/C5EE01633A
Abstract
In the agricultural sector of many European countries, biogas production through anaerobic digestion (AD) is becoming a very fast-growing market. AD is a simple and robust process that biologically converts an organic matrix into biogas and digestate, the latter corresponding to the anaerobically non-degraded fraction. So far, digestate has been mostly used at farm-scales for improving soils. However, its ever-increasing production induces problems related to transport costs, greenhouse-gas emissions during storage and high nitrogen content that constrains its use to land application only. Consequently, research on alternative valorisation routes to reduce its environmental impact and to improve the economical profitability of AD plants should draw increasing interest in the future. This review therefore focuses on the different alternatives of digestate valorisation, apart from land applications: (I) the use of the digestate liquor for replacing freshwater and nutrients in algae cultivation; (II) the use of solid digestate for energy production through biological (i.e. AD, bioethanol) or thermal processes (i.e. combustion, hydrothermal carbonization and pyrolysis); (III) the conversion of solid digestate into added-value products (char or activated carbons) through a pyrolysis process.
Recommended Literature
- [1] Beckmann rearrangement of 1,2,3,8-tetrahydro-1-hydroxyiminocyclopent[a]indene and 1,2,3,4-tetrahydro-1-hydroxyiminofluorene
- [2] A selective reaction-based fluorescent probe for detecting cobalt in living cells†
- [3] Geometrical stabilities and electronic properties of Sin (n = 12–20) clusters with rare earth holmium impurity: a density functional investigation†
- [4] Progress in the preparation and evaluation of glucose-sensitive microneedle systems and their blood glucose regulation
- [5] Calcium phosphate-based materials of natural origin showing photocatalytic activity†
- [6] Using ethane and butane as probes to the molecular structure of 1-alkyl-3-methylimidazolium bis[(trifluoromethyl)sulfonyl]imide ionic liquids
- [7] A multi-purpose microfluidic perfusion system with combinatorial choice of inputs, mixtures, gradient patterns, and flow rates†
- [8] Oligo-ethylene-glycol based thin-film composite nanofiltration membranes for effective separation of mono-/di-valent anions†
- [9] Hydrophobicity, topography in membranes and photosensitization of silicon phthalocyanines with axial ligands of varying lengths
- [10] Probing the electronic and ionic transport in topologically distinct redox-active metal–organic frameworks in aqueous electrolytes†
